Disperse red 128

Specification

• CAS No.: 12236-22-5
• Molecular Formula: AsNa3
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Characteristics

Disperse Red 128 belongs to the monoazo class of dyes, with a molecular formula of $\text{C}_{18}\text{H}_{18}\text{ClN}_{5}\text{O}_{3}$ and a molecular weight of 387.82 g/mol. The compound is synthesized through a two-step process:

• Diazotization: 2-Chloro-4-nitrobenzenamine undergoes diazotization in an acidic medium, forming a reactive diazonium intermediate.

• Coupling: The diazonium salt reacts with N,N-bis(2-hydroxyethyl)-3-methylbenzenamine, yielding the final azo structure.

The presence of chlorine and nitro groups enhances its electron-withdrawing capacity, stabilizing the chromophore and improving lightfastness. The hydroxyethyl substituents contribute to solubility in disperse dyeing systems, facilitating uniform fiber penetration.

Physicochemical Properties

Color and Solubility

Disperse Red 128 appears as a dark red powder with limited water solubility (<30 mg/L at 25°C), typical of disperse dyes. Its application requires dispersing agents to maintain colloidal stability in aqueous dye baths.

Thermal Stability

The dye decomposes at temperatures exceeding 250°C, consistent with azo dye behavior. Its stability under standard dyeing conditions (130°C for polyester) ensures minimal degradation during processing.

Dyeing Performance and Fastness Properties

Application on Polyester

Disperse Red 128 is optimized for polyester due to its molecular size (387.82 g/mol), which aligns with the fiber’s free volume pockets. Exhaust dyeing at 130°C achieves >90% exhaustion, with migration rates influenced by its low-energy classification.

Fastness Ratings

The dye’s fastness properties, evaluated under AATCC standards, are summarized below:

Fastness Type	Fading	Stain
Light	5	5-6
Washing	5	5
Perspiration	5	5
Ironing	4	5

These ratings indicate excellent resistance to washing and perspiration, though lightfastness is moderate.

Research Gaps and Future Directions

• Toxicokinetics: No data exist on chronic exposure or carcinogenicity.

• Environmental Impact: Biodegradation pathways remain uncharacterized.

• Performance Optimization: Studies comparing its migration index to other azo dyes (e.g., Disperse Red 73) could refine compatibility in trichromatic dyeing.